Cas no 1805158-95-5 (Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805158-95-5
• MF: C₁₁H₉F₅N₂O₅
• MW: 344.191580533981
• CID: 4812715
• Update Time: 2025-06-29

Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9F5N2O5/c1-2-22-8(19)4-6-5(9(12)13)3-7(23-11(14,15)16)17-10(6)18(20)21/h3,9H,2,4H2,1H3
• InChI Key： OZFCIGCFSNOJPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1CC(=O)OCC)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate, with the CAS number 1805158-95-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a nitro group, and a trifluoromethoxy group. These substituents contribute to its exceptional chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The process typically begins with the preparation of the pyridine ring, followed by the introduction of the substituents at specific positions. The nitration step is particularly critical, as it determines the reactivity and stability of the compound. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups such as the nitro and trifluoromethoxy groups significantly alters the electronic structure of the pyridine ring. This makes Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate highly reactive in certain chemical transformations, particularly in electrophilic aromatic substitution reactions. Researchers have exploited these properties to develop novel materials for use in electronics and optoelectronics.

Recent studies have also explored the potential of this compound in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for drug discovery. For instance, investigations into its interaction with enzymes involved in metabolic pathways have shown promising results. These findings suggest that Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate could serve as a lead compound for developing therapeutic agents targeting specific diseases.

In terms of environmental applications, this compound has been studied for its role in advanced oxidation processes (AOPs). Its ability to generate reactive oxygen species under UV light makes it a potential candidate for water treatment technologies. This application aligns with current global efforts to develop sustainable and eco-friendly solutions for pollution control.

The structural versatility of Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate also lends itself to applications in polymer science. Researchers have successfully incorporated this compound into polymer networks to enhance their mechanical and thermal properties. These advancements pave the way for its use in high-performance materials suitable for aerospace and automotive industries.

In conclusion, Ethyl 4-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805158-95-5) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in advancing modern technology and medicine.